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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the principles and applications of Picrosirius

Red (PSR) staining for the assessment of collagen birefringence in tissues. It is designed to

equip researchers, scientists, and professionals in drug development with the knowledge to

effectively utilize this powerful technique for quantitative and qualitative analysis of collagen

architecture in a variety of research and preclinical settings.

The Principle of Picrosirius Red Staining and
Birefringence
Picrosirius Red staining is a widely used histological technique for the visualization of collagen

fibers. The method, developed by Dr. Luiz Carlos U. Junqueira, combines the dye Sirius Red

F3BA with picric acid.[1] This combination offers high specificity for collagen.[1][2]

The elongated, anionic Sirius Red molecules align in parallel with the long axis of collagen

fibers, binding to the basic amino acids of the collagen molecules.[2] This parallel alignment

dramatically enhances the natural birefringence of collagen when viewed under polarized light.

[2][3] Birefringence, or double refraction, is an optical property of a material that has a

refractive index that depends on the polarization and propagation direction of light. In the

context of PSR-stained tissues, the highly organized structure of collagen, further enhanced by

the oriented binding of Sirius Red, causes a phase shift in polarized light passing through it.
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This results in the collagen fibers appearing brightly colored against a dark background when

viewed with a polarizing microscope.

The colors observed are dependent on the thickness and packing density of the collagen

fibers.[4][5] Generally, thicker and more tightly packed collagen fibers, such as type I collagen,

exhibit yellow to red birefringence, while thinner, less organized fibers, like type III collagen,

appear green.[4][5][6] However, it is crucial to note that fiber orientation relative to the

polarization axis can also influence the observed color, and the differentiation between collagen

types based solely on color should be approached with caution.[2]

Experimental Protocols
Accurate and reproducible results with PSR staining and birefringence analysis depend on

meticulous adherence to standardized protocols. Below are detailed methodologies for staining

paraffin-embedded and frozen tissue sections.

Picrosirius Red Staining Protocol for Paraffin-Embedded
Sections
This protocol is adapted from multiple sources to provide a robust method for staining collagen

in formalin-fixed, paraffin-embedded (FFPE) tissues.[1][7][8]

Materials:

Xylene

Ethanol (100%, 95%, 70%)

Distilled water

Weigert's Hematoxylin (optional, for nuclear counterstaining)

Picrosirius Red Solution (0.1% Sirius Red F3B in saturated aqueous picric acid)

Acidified Water (e.g., 0.5% acetic acid in distilled water)

Mounting medium (resinous)
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Procedure:

Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.

Hydrate through graded alcohols: two changes of 100% ethanol for 3 minutes each, 95%

ethanol for 3 minutes, and 70% ethanol for 3 minutes.

Rinse in distilled water for 5 minutes.

Nuclear Counterstaining (Optional):

Stain in Weigert's Hematoxylin for 8 minutes.

Wash in running tap water for 10 minutes.

Differentiate in 1% acid alcohol if necessary.

Wash in running tap water.

"Blue" the sections in Scott's tap water substitute or a similar alkaline solution.

Wash in running tap water for 5-10 minutes.

Picrosirius Red Staining:

Stain in Picrosirius Red solution for 60 minutes at room temperature.[1]

Washing:

Wash in two changes of acidified water for 2 minutes each to remove excess stain.[8]

Dehydration and Clearing:

Dehydrate rapidly through three changes of 100% ethanol.

Clear in two changes of xylene for 5 minutes each.
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Mounting:

Mount with a resinous mounting medium.

Picrosirius Red Staining Protocol for Frozen Sections
This protocol is a modification for use with fresh frozen tissue sections.

Materials:

Acetone or Formalin (for fixation)

Phosphate Buffered Saline (PBS)

Picrosirius Red Solution (0.1% Sirius Red F3B in saturated aqueous picric acid)

Acidified Water (e.g., 0.5% acetic acid in distilled water)

Ethanol (70%, 95%, 100%)

Xylene

Mounting medium (resinous)

Procedure:

Sectioning and Fixation:

Cut cryosections at the desired thickness (e.g., 10-14 µm).

Air dry the sections.

Fix in cold acetone or 10% neutral buffered formalin for 10 minutes.

Wash in PBS.

Staining:

Stain in Picrosirius Red solution for 60 minutes.
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Washing:

Wash in two changes of acidified water for 2 minutes each.

Dehydration and Clearing:

Dehydrate through graded alcohols (70%, 95%, 100%).

Clear in xylene.

Mounting:

Mount with a resinous mounting medium.

Quantitative Data Presentation
The quantitative analysis of PSR-stained sections provides objective data on collagen content

and characteristics. This data is often presented as a percentage of the total tissue area or as a

ratio of different collagen fiber types.
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Parameter Tissue Type Condition
Quantitative
Value

Reference

Collagen

Proportional Area

(CPA)

Liver (Human,

Chronic Hepatitis

C)

METAVIR Stage

F0-F1
CPAs: ~2-5% [9]

Liver (Human,

Chronic Hepatitis

C)

METAVIR Stage

F2-F4
CPAs: ~5-20% [9]

Liver (Human,

Chronic Hepatitis

C)

Cirrhosis

(METAVIR F4)
CPAs: >20% [9]

Collagen Fiber

Composition

Myocardial Scar

(Rat)

1 week post-

injury

Green (thin)

fibers: 43%
[10]

Myocardial Scar

(Rat)

5 weeks post-

injury

Green (thin)

fibers: 4%
[10]

Myocardial Scar

(Rat)

1 week post-

injury

Orange (thick)

fibers: 13%
[10]

Myocardial Scar

(Rat)

5 weeks post-

injury

Orange (thick)

fibers: 65%
[10]

Collagen

Maturity

Skin Wound

(Mouse)

Day 7 post-

wounding (Wild

Type)

Mature (Red-

orange)

Collagen: ~40%

[11]

Skin Wound

(Mouse)

Day 7 post-

wounding (PEDF

-/-)

Mature (Red-

orange)

Collagen: ~20%

[11]

Note: The values presented are illustrative and can vary significantly based on the specific

tissue, disease model, and image analysis methodology.

Visualizing Key Processes and Pathways
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Diagrams generated using Graphviz (DOT language) provide clear visual representations of

experimental workflows and biological signaling pathways relevant to collagen regulation.

Experimental Workflow for Picrosirius Red Staining and
Birefringence Analysis
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Figure 1. Experimental workflow for PSR staining and analysis.
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Principle of Birefringence in PSR-Stained Collagen
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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